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Compound of Interest

Compound Name: Methan-d2-ol

CAS No.: 28563-35-1

Cat. No.: B010887

Get Quote

Executive Summary
Methan-d2-ol (

, CAS: 19927-14-1) is a doubly deuterated isotopologue of methanol. In the context of qNMR, it
occupies a unique position:

As a Reference: It is the primary residual species (

) in Methanol-d4 (

) solvents, providing the universal chemical shift reference at 3.31 ppm.

As an Analyte: It serves as a stable isotope tracer in metabolic studies and a precursor for

hyperpolarized

probes (e.g., [1-

]methan-d2-ol) due to its extended spin-lattice relaxation times (

).
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This guide provides protocols for properly utilizing the

signal for calibration and for quantifying Methan-d2-ol concentration in complex matrices.

Technical Background: The Physics of the Signal
Understanding the spectral signature of Methan-d2-ol is prerequisite for accurate integration.

Unlike the singlet of non-deuterated methanol (

), the

group exhibits a characteristic multiplet due to heteronuclear coupling.

The Quintet Mechanism
The proton (

) in the

group is scalar coupled to two equivalent deuterium (

) nuclei.

Spin of Deuterium (

): 1

Number of coupling nuclei (

): 2

Multiplicity Rule:

lines.

Intensity Distribution: Unlike the Pascal's triangle (1:2:1) for spin-1/2 nuclei, two spin-1 nuclei

produce a 1:2:3:2:1 intensity pattern.

Spectral Parameters
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Parameter Value Notes

Chemical Shift (

)
3.31 ppm

Standard reference in

.[1][2][3]

Multiplicity Quintet (quin) 1:2:3:2:1 intensity ratio.

Coupling Constant (

)
~1.7 Hz

Geminal coupling. Requires

high resolution to resolve.

Carbon Satellite
49.0 ppm (

)

Septet in

NMR.

Protocol A: Chemical Shift Referencing using
Residual Methan-d2-ol
For researchers using Methanol-d4 (

) as a solvent.

Objective: Accurately reference 1H qNMR spectra using the residual

signal, ensuring chemical shift consistency across samples.

Workflow Diagram
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Start: Acquire 1H Spectrum

Identify Residual Peak
(3.31 ppm)

Check Multiplicity
(Is it a Quintet?)

Resolved?

Set Central Line to 3.310 ppm

Yes (1:2:3:2:1)

Warning: Check for H2O overlap
(4.87 ppm) or impurities

No (Broad/Singlet)

Click to download full resolution via product page

Figure 1: Decision tree for verifying and setting the chemical shift reference using the residual

Methan-d2-ol signal.

Step-by-Step Procedure
Acquisition: Acquire the

NMR spectrum.[2][4] Ensure the spectral width covers -2 to 14 ppm.

Identification: Locate the signal near 3.31 ppm.[1][3]

Note: Pure

also contains water (

) at ~4.87 ppm. Do not confuse the two.
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Validation: Zoom in on the 3.31 ppm peak. You must observe the quintet splitting (

).

Troubleshooting: If the peak appears as a broad singlet, your field homogeneity

(shimming) is poor, or line broadening (LB) is set too high (>0.5 Hz).

Calibration: Place the cursor on the central peak (the tallest of the five) and calibrate to 3.310

ppm.

Protocol B: Quantitative Determination of Methan-
d2-ol (Analyte)
For researchers quantifying Methan-d2-ol in metabolic tracers or reaction mixtures.

Objective: Quantify the concentration of Methan-d2-ol in a sample using an Internal Standard

(IS).

Reagents and Standards
Analyte: Methan-d2-ol (

).[2][5]

Solvent:

(Recommended to avoid overlap with solvent residual peaks) or DMSO-d6.

Avoid: Methanol-d4 (solvent signals will mask the analyte).

Internal Standard (IS): Maleic Acid (Singlet, ~6.0 ppm) or Potassium Hydrogen Phthalate

(KHP).

Requirement: The IS must have a

relaxation time similar to or longer than the analyte to ensure efficient recycling, or D1
must be adjusted to the longest

.
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qNMR Acquisition Parameters
The presence of deuterium on the carbon reduces the dipolar relaxation efficiency for the

remaining proton, potentially increasing the

relaxation time compared to

.

Parameter Setting Rationale

Pulse Angle 90°
Maximizes signal-to-noise ratio

(SNR).

Relaxation Delay (D1) seconds

Must be

. Methan-d2-ol protons may

have

s.

Acquisition Time (AQ) seconds
Ensures full decay of the FID

and high digital resolution.

Spectral Width 20 ppm Covers all signals including IS.

Scans (NS) 16, 32, or 64
Based on concentration (SNR

> 150:1 required).

Decoupling
None (Standard) or

-Decoupling

decoupling (e.g., zgdc with

CPD on deuterium channel)

collapses the quintet to a

singlet, improving sensitivity

and integration accuracy.

Experimental Workflow
Sample Preparation:

Weigh 5–10 mg of Methan-d2-ol sample (

) into a vial.
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Weigh 5–10 mg of Internal Standard (

) into the same vial.

Dissolve in 600 µL

.

Acquisition:

Insert sample and lock/shim.

Determine

for Methan-d2-ol (using t1ir inversion recovery) if unknown.

Set D1 =

.

Run the qNMR experiment (e.g., zg or zg30).

Processing:

Apply Exponential Multiplication (LB = 0.3 Hz).

Phase and Baseline correct (automatic + manual adjustment).

Integration:

Integrate the IS signal (

).

Integrate the Methan-d2-ol signal at 3.31 ppm (

).

Note: If not decoupling deuterium, integrate the entire quintet (all 5 peaks).

Calculation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b010887/docs?utm_src=pdf-body#application-note-methan-d2-ol-in-quantitative-nmr-qnmr
https://www.benchchem.com/product/b010887/docs?utm_src=pdf-body#application-note-methan-d2-ol-in-quantitative-nmr-qnmr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Number of protons in

).

(Adjust for D2 isotope mass).

Advanced Application: Metabolic Tracing
In metabolic flux analysis, Methan-d2-ol tracks the conversion of methanol to

formaldehyde/formate without losing the carbon-hydrogen label immediately.

Pathway Diagram

qNMR Signals

Methan-d2-ol
(CHD2OH)

ADH/Catalase
Oxidation

3.31 ppm (qn)

Formaldehyde-d1
(CHDO)

-H/D

Formate-d1
(DCOO-)

ALDH

~9.6 ppm (t)

~8.5 ppm (s)

Click to download full resolution via product page

Figure 2: Metabolic oxidation pathway of Methan-d2-ol and corresponding NMR signatures.

Key Insight: The transition from

(quintet) to

(Formaldehyde-d1) results in a dramatic chemical shift change and multiplicity change (triplet,
due to coupling with one D). This allows for real-time kinetic monitoring via qNMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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